(3S,11aR)-N-(2,4-difluorobenzyl)-6-methoxy-3-methyl-5,7-dioxo-2,3,5,7,11,11a-hexahydrooxazolo[3,2-d]pyrido[1,2-a]pyrazine-8-carboxamide

• IUPAC Name: (3R,6S)-N-[(2,4-difluorophenyl)methyl]-10-methoxy-6-methyl-8,11-dioxo-4-oxa-1,7-diazatricyclo[7.4.0.03,7]trideca-9,12-diene-12-carboxamide
• InChI: InChI=1S/C20H19F2N3O5/c1-10-9-30-15-8-24-7-13(17(26)18(29-2)16(24)20(28)25(10)15)19(27)23-6-11-3-4-12(21)5-14(11)22/h3-5,7,10,15H,6,8-9H2,1-2H3,(H,23,27)/t10-,15+/m0/s1
• InChI Key: OMCFLPVOHDWRNN-ZUZCIYMTSA-N
• Canonical SMILES: CC1COC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC
• Isomeric SMILES: C[C@H]1CO[C@H]2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC
• Molecular Formula: C20H19F2N3O5
• Molecular Weight: 419.4 g/mol

Description

(3S,11aR)-N-(2,4-difluorobenzyl)-6-methoxy-3-methyl-5,7-dioxo-2,3,5,7,11,11a-hexahydrooxazolo[3,2-d]pyrido[1,2-a]pyrazine-8-carboxamide is a useful research compound. Its molecular formula is C20H19F2N3O5 and its molecular weight is 419.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticonvulsant Activity : Synthesized compounds exhibited potent anticonvulsant activity against maximal electroshock-induced seizures in rats, with oral ED50s of 3 mg/kg (Kelley et al., 1995).

• Antimicrobial Activity : The compounds showed antimicrobial activity, with potential use in addressing bacterial infections (Abu-Melha, 2013).

• Pharmacological Applications : These compounds have potential applications in pharmacology, pharmacokinetics, and metabolism, including the inhibition of human multidrug resistance P-glycoprotein 1 (Hermecz, 2003).

• Antiviral Activity : 6-Aminopyrazolo[4,3-c]pyridin-4(5H)-one, a novel guanine analogue from this class, does not possess potent antiviral activity of 3-deazaguanine (Ehler et al., 1977).

• Synthetic Intermediates : These compounds can be used as key intermediates in the synthesis of pyrazolo-pyrido-pyrimidine derivatives (El-Assiery et al., 2004).

• Cytotoxic Activity : Synthesized compounds showed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).

• Antitumor and Antimicrobial Activities : Substituted pyrazoles synthesized from enaminones exhibited antitumor and antimicrobial activities against human breast and liver carcinoma cell lines (Riyadh, 2011).

• Anticancer Agents : Novel pyrazolo[3,4-b]selenolo[3,2-e]pyrazine heterocycles show remarkable antimicrobial activity and promise as potential anticancer agents against colon and breast cancer cells (Zaki et al., 2020).

• Synthesis of Fused Thiazolo[3,2-a]pyrimidines : Pyrimidin-2-thione derivative can be used as a starting material for the synthesis of new fused thiazolo[3,2-a]pyrimidines (Mahmoud & El-Shahawi, 2008).

• Inhibition of TNFalpha Release : Compounds strongly inhibit LPS-induced TNFalpha release from human mononuclear cells (Raboisson et al., 2003).

• Structural Analysis : The structure of related compounds shows a nearly planar non-aromatic ring and a slightly distorted chair conformation (Merkel et al., 2012).

• Microwave-Assisted Synthesis : Microwave-assisted synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines provides higher yields and shorter reaction times compared to conventional methods (Youssef et al., 2012).